Cas no 61456-94-8 (Pyrimidine, 4,6-dichloro-2-(1-methylpropyl)-5-nitro-)

• Product Name: Pyrimidine, 4,6-dichloro-2-(1-methylpropyl)-5-nitro-
• CAS No: 61456-94-8
• MF: C₈H₉Cl₂N₃O₂
• MW: 250.081959486008
• CID: 478605
• PubChem ID: 12320335
• Update Time: 2025-04-19

Pyrimidine, 4,6-dichloro-2-(1-methylpropyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-(1-methylpropyl)-5-nitro-
• 2-butan-2-yl-4,6-dichloro-5-nitropyrimidine
• DTXSID00488389
• 61456-94-8
• 2-(Butan-2-yl)-4,6-dichloro-5-nitropyrimidine

• Inchi： 1S/C8H9Cl2N3O2/c1-3-4(2)8-11-6(9)5(13(14)15)7(10)12-8/h4H,3H2,1-2H3
• InChI Key： SMZAIABLLGAINL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C(C)CC)=N1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.00737
• Monoisotopic Mass: 249.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 68.92